Cas no 1803703-06-1 (4-Chloro-6-(difluoromethyl)nicotinaldehyde)

• Product Name: 4-Chloro-6-(difluoromethyl)nicotinaldehyde
• CAS No: 1803703-06-1
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4799284
• PubChem ID: 130095634
• Update Time: 2025-06-09

4-Chloro-6-(difluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)nicotinaldehyde
• 4-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde
• 4-chloro-6-(difluoromethyl)pyridine-3-carbaldehyde
• 1803703-06-1
• D80136

• Inchi： 1S/C7H4ClF2NO/c8-5-1-6(7(9)10)11-2-4(5)3-12/h1-3,7H
• InChI Key： GYDQSEQKRNRAQI-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CN=C(C(F)F)C=1

Computed Properties

• Exact Mass: 190.9949478g/mol
• Monoisotopic Mass: 190.9949478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-6-(difluoromethyl)nicotinaldehyde

4-Chloro-6-(difluoromethyl)nicotinaldehyde

4-Chloro-6-(difluoromethyl)nicotinaldehyde is a synthetic organic compound with the CAS number 1803703-06-1. This compound belongs to the class of aldehydes and is characterized by its unique chemical structure, which includes a nicotinaldehyde backbone substituted with a chlorine atom at the 4-position and a difluoromethyl group at the 6-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in various research and industrial applications.

The synthesis of 4-Chloro-6-(difluoromethyl)nicotinaldehyde typically involves multi-step organic reactions, often utilizing intermediates such as chlorinated pyridine derivatives and fluorinated alcohols. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for large-scale applications in fields such as pharmaceuticals, agrochemicals, and materials science.

One of the most significant areas of research involving 4-Chloro-6-(difluoromethyl)nicotinaldehyde is its role as an intermediate in drug development. Its ability to undergo various functional group transformations makes it a versatile building block for constructing complex molecular architectures. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, highlighting its potential in therapeutic applications.

In addition to its pharmaceutical applications, 4-Chloro-6-(difluoromethyl)nicotinaldehyde has also found utility in agrochemicals. Recent research has demonstrated its effectiveness as a precursor for developing novel pesticides and herbicides. The fluorinated substituent enhances the compound's stability and bioavailability, making it suitable for agricultural use in diverse environmental conditions.

The chemical structure of 4-Chloro-6-(difluoromethyl)nicotinaldehyde plays a crucial role in determining its physical and chemical properties. The presence of electron-withdrawing groups such as chlorine and difluoromethyl increases the electrophilicity of the aldehyde moiety, facilitating various nucleophilic reactions. This property has been exploited in the development of advanced materials, including high-performance polymers and sensors.

From an environmental perspective, understanding the degradation pathways of 4-Chloro-6-(difluoromethyl)nicotinaldehyde is essential for assessing its ecological impact. Recent studies have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. This information is critical for designing sustainable manufacturing processes and ensuring minimal environmental footprint.

In conclusion, 4-Chloro-6-(difluoromethyl)nicotinaldehyde is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule in modern chemistry research. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even more significant role in addressing global challenges in health, agriculture, and materials science.